Cas no 1914946-33-0 (Ethyl 5-bromoisoxazole-3-carboxylate)

Ethyl 5-bromoisoxazole-3-carboxylate is a versatile heterocyclic compound featuring a brominated isoxazole core with an ester functional group. Its key advantages include high reactivity at the 5-position due to the bromine substituent, making it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and nucleophilic substitutions. The ethyl ester group enhances solubility in organic solvents, facilitating further derivatization. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its stability under standard conditions and well-documented reactivity profile ensure reliable performance in synthetic applications. Suitable for use in medicinal chemistry, it serves as a precursor for bioactive isoxazole derivatives.
Ethyl 5-bromoisoxazole-3-carboxylate structure
1914946-33-0 structure
Product Name:Ethyl 5-bromoisoxazole-3-carboxylate
CAS No:1914946-33-0
MF:C6H6BrNO3
MW:220.02074098587
MDL:MFCD32214869
CID:4629636
PubChem ID:121313986
Update Time:2025-05-28

Ethyl 5-bromoisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 5-bromoisoxazole-3-carboxylate
    • 5-Bromo-isoxazole-3-carboxylic acid ethyl ester
    • 1914946-33-0
    • BS-15859
    • MFCD32214869
    • SY307840
    • AKOS032946327
    • Ethyl5-bromoisoxazole-3-carboxylate
    • DB-096085
    • D84090
    • SCHEMBL17723606
    • ethyl 5-bromo-1,2-oxazole-3-carboxylate
    • Ethyl 5-bromoisoxazole-3-carboxylate
    • MDL: MFCD32214869
    • Inchi: 1S/C6H6BrNO3/c1-2-10-6(9)4-3-5(7)11-8-4/h3H,2H2,1H3
    • InChI Key: YRDFTVOAGOTYJF-UHFFFAOYSA-N
    • SMILES: O=C(C1C=C(Br)ON=1)OCC

Computed Properties

  • Exact Mass: 218.95311g/mol
  • Monoisotopic Mass: 218.95311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 52.3Ų

Ethyl 5-bromoisoxazole-3-carboxylate Pricemore >>

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Ethyl 5-bromoisoxazole-3-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Bromine Solvents: Dichloromethane ;  24 h, rt
1.2 Reagents: Sodium thiosulfate Solvents: Water
Reference
Expeditious Lead Optimization of Isoxazole-Containing Influenza A Virus M2-S31N Inhibitors Using the Suzuki-Miyaura Cross-Coupling Reaction
Li, Fang; Hu, Yanmei; Wang, Yuanxiang; Ma, Chunlong; Wang, Jun, Journal of Medicinal Chemistry, 2017, 60(4), 1580-1590

Ethyl 5-bromoisoxazole-3-carboxylate Raw materials

Ethyl 5-bromoisoxazole-3-carboxylate Preparation Products

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Amadis Chemical Company Limited
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(CAS:1914946-33-0)Ethyl 5-bromoisoxazole-3-carboxylate
Order Number:A1004967
Stock Status:in Stock
Quantity:100mg/250mg/1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:02
Price ($):172.0/292.0/785.0/2745.0
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Amadis Chemical Company Limited
(CAS:1914946-33-0)Ethyl 5-bromoisoxazole-3-carboxylate
A1004967
Purity:99%/99%/99%/99%
Quantity:100mg/250mg/1g/5g
Price ($):172.0/292.0/785.0/2745.0
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